Cas no 2680811-70-3 (prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate)

prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate structure
2680811-70-3 structure
Product Name:prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate
CAS No:2680811-70-3
MF:C9H11F2NO3
MW:219.185349702835
CID:5649502
PubChem ID:165920236
Update Time:2023-11-27

prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate
    • 2680811-70-3
    • EN300-28273782
    • prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate
    • Inchi: 1S/C9H11F2NO3/c1-2-4-15-8(13)12-3-5-14-7-6(12)9(7,10)11/h2,6-7H,1,3-5H2
    • InChI Key: MLHYARMLHAPXPX-UHFFFAOYSA-N
    • SMILES: FC1(C2C1N(C(=O)OCC=C)CCO2)F

Computed Properties

  • Exact Mass: 219.07069954g/mol
  • Monoisotopic Mass: 219.07069954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.8Ų

prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo4.1.0heptane-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-28273782-1g
prop-2-en-1-yl 7,7-difluoro-2-oxa-5-azabicyclo[4.1.0]heptane-5-carboxylate
2680811-70-3
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